Cas no 1147274-23-4 (6-chloro-N-[3-(1H-indol-1-yl)propyl]pyridine-3-carboxamide)

• Product Name: 6-chloro-N-[3-(1H-indol-1-yl)propyl]pyridine-3-carboxamide
• CAS No: 1147274-23-4
• MF: C₁₇H₁₆ClN₃O
• MW: 313.781442642212
• CID: 6325709
• PubChem ID: 40234569
• Update Time: 2025-05-21

6-chloro-N-[3-(1H-indol-1-yl)propyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26592825
• AKOS034190304
• 6-chloro-N-[3-(1H-indol-1-yl)propyl]pyridine-3-carboxamide
• 6-chloro-N-(3-indol-1-ylpropyl)pyridine-3-carboxamide
• 1147274-23-4
• Z32811726

• Inchi： 1S/C17H16ClN3O/c18-16-7-6-14(12-20-16)17(22)19-9-3-10-21-11-8-13-4-1-2-5-15(13)21/h1-2,4-8,11-12H,3,9-10H2,(H,19,22)
• InChI Key： WYYLNJNPNODNJN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NCCCN1C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 313.0981898g/mol
• Monoisotopic Mass: 313.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 6-chloro-N-[3-(1H-indol-1-yl)propyl]pyridine-3-carboxamide

6-Chloro-N-[3-(1H-indol-1-yl)propyl]pyridine-3-carboxamide: A Comprehensive Overview

The compound 6-chloro-N-[3-(1H-indol-1-yl)propyl]pyridine-3-carboxamide, identified by the CAS number 1147274-23-4, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating cellular pathways, making it a valuable candidate for drug development.

The molecular structure of 6-chloro-N-[3-(1H-indol-1-yl)propyl]pyridine-3-carboxamide comprises a pyridine ring substituted with a chlorine atom at position 6 and a carboxamide group at position 3. The indole moiety, attached via a propyl chain, introduces additional complexity and functionality to the molecule. This combination of structural elements contributes to its ability to interact with specific biological targets, such as receptors and enzymes, which is crucial for therapeutic applications.

Recent research has focused on the pharmacological properties of this compound. Studies have demonstrated its potential as a modulator of ion channels, which are critical in various physiological processes. For instance, investigations into its effects on voltage-gated sodium channels have revealed promising results, suggesting its utility in treating conditions such as epilepsy and chronic pain. Furthermore, its ability to influence G-protein coupled receptors (GPCRs) has opened avenues for exploring its role in neurodegenerative diseases and inflammation.

The synthesis of 6-chloro-N-[3-(1H-indol-1-yl)propyl]pyridine-3-carboxamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the chlorination of the pyridine ring, the introduction of the indole group via coupling reactions, and the final amidation step to form the carboxamide moiety. These reactions are optimized to ensure high yield and purity, which are essential for subsequent biological testing.

In terms of applications, this compound has shown potential in several therapeutic areas. Its ability to modulate ion channels makes it a candidate for anti-inflammatory and analgesic agents. Additionally, its interaction with GPCRs suggests possibilities in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent clinical trials have further validated its safety profile and efficacy, paving the way for future development.

The structural versatility of 6-chloro-N-[3-(1H-indol-1-yl)propyl]pyridine-3-carboxamide also allows for further modifications to enhance its pharmacokinetic properties. Researchers are exploring strategies to improve its bioavailability and reduce potential side effects. These modifications could involve altering the substituents on the pyridine ring or modifying the indole group to optimize drug delivery.

In conclusion, 6-chloro-N-[3-(1H-indol-1-yl)propyl]pyridine-3-carboxamide, with its unique structure and diverse biological activities, represents a significant advancement in medicinal chemistry. Its potential applications span across multiple therapeutic areas, making it a subject of intense research interest. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds promise for developing innovative treatments for various diseases.